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Compound of Interest

Compound Name: Amisulpride-d5 N-Oxide

CAS No.: 1794756-15-2

Cat. No.: B586820

Get Quote

Application Note: High-Selectivity Solid-Phase Extraction of Amisulpride-d5 N-Oxide

Executive Summary & Strategic Rationale
This protocol details the isolation and enrichment of Amisulpride-d5 N-Oxide from biological

matrices (plasma/serum) using Mixed-Mode Strong Cation Exchange (MCX) solid-phase

extraction.

Amisulpride-d5 N-Oxide is the stable isotope-labeled analog of the primary oxidative

metabolite of the antipsychotic Amisulpride. In bioanalytical workflows, it serves a dual purpose:

as a surrogate analyte for metabolite quantification and as an internal standard (IS) for the N-

oxide form.

Why this Protocol? Standard Reverse-Phase (HLB/C18) methods often fail to separate the

highly polar N-oxide from matrix interferences (phospholipids) or the parent drug. This guide

utilizes a Mixed-Mode Cation Exchange mechanism. By exploiting the weakly basic nature of

the N-oxide moiety (pKa ~4.5–5.0) alongside the strongly basic pyrrolidine of the parent, we
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achieve orthogonal selectivity—retaining the analyte by charge at acidic pH and eluting by

neutralization.

Key Challenges Addressed:

Polarity: The N-oxide is significantly more polar than Amisulpride, leading to early elution and

ion suppression in RP-LC-MS.

Stability: N-oxides are thermally labile and prone to deoxygenation (reduction) to the parent

amine.

Selectivity: Removal of phospholipids which cause significant matrix effects in mass

spectrometry.

Physicochemical Framework
Understanding the molecule is the prerequisite for extraction success.

Property Value (Approx.) Implication for SPE

Analyte Amisulpride-d5 N-Oxide Target Molecule

Functional Group Tertiary Amine N-Oxide Weak Base (Proton acceptor)

pKa (Conjugate Acid) ~4.5 – 5.0

Critical: Must load at pH < 3.0

to ensure cationic state (

).

LogP ~0.5 – 1.0 (Estimated)

More polar than parent

(Amisulpride LogP ~1.9).

Requires high aqueous

retention capacity.

Sorbent Choice
Mixed-Mode Strong Cation

Exchange (MCX)

Retains analyte via ionic

interaction at pH 2; releases at

pH 10.
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Expert Insight: Unlike the parent Amisulpride (pKa ~9.3), the N-oxide is a weak base. If you

wash an MCX cartridge with neutral 100% Methanol, the N-oxide may deprotonate and elute

prematurely. This protocol utilizes an acidified organic wash to lock the analyte on the sorbent

before elution.

Materials & Reagents
Sorbent: Oasis MCX 30 mg/1 cc (Waters) or Strata-X-C (Phenomenex).

Why: Polymeric base stable from pH 0–14; sulfonic acid moiety for cation exchange.

Sample Matrix: Human Plasma (K2EDTA or Lithium Heparin).

Internal Standard: Amisulpride-d5 (Parent) or distinct analog if Amisulpride-d5 N-Oxide is

the analyte.

Reagents:

Formic Acid (FA) – LC-MS Grade.

Methanol (MeOH) – LC-MS Grade.

Ammonium Hydroxide (NH4OH) – 28-30%.

Ultrapure Water (18.2 MΩ).

Step-by-Step Extraction Protocol
This workflow is designed for a 100 µL plasma aliquot. Scale linearly for larger volumes.

Step 1: Sample Pre-treatment (Acidification)
The goal is to disrupt protein binding and ionize the N-oxide.
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Aliquot 100 µL Plasma into a 1.5 mL microcentrifuge tube.

Add 10 µL Internal Standard Working Solution.

Add 100 µL 4% H3PO4 (Phosphoric Acid) or 2% Formic Acid.

Mechanism:[1][2] Lowers pH to ~2.0. At this pH, the N-oxide (pKa ~4.5) is fully protonated

(

charge).

Vortex for 30 seconds. Centrifuge at 10,000 x g for 5 minutes to pellet gross particulates

(optional but recommended).

Step 2: Conditioning & Equilibration
Prepare the sorbent bed.

Condition: 1.0 mL Methanol.

Equilibrate: 1.0 mL Water containing 2% Formic Acid.

Note: Do not let the cartridge dry out. The acid in the equilibration step ensures the

sorbent surface charge is active and matches the sample pH.

Step 3: Loading
Load the pre-treated sample (~210 µL) onto the cartridge.

Apply slow vacuum (flow rate < 1 mL/min) to maximize interaction time.

Capture: The positively charged Amisulpride-d5 N-Oxide binds to the sulfonate groups of

the sorbent.

Step 4: Interference Wash (The Critical Differentiator)
Standard MCX protocols use 100% MeOH here. Do NOT do this for N-oxides.

Wash 1 (Aqueous): 1.0 mL 2% Formic Acid in Water.
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Removes: Proteins, salts, and anionic interferences.

Wash 2 (Organic/Acidic): 1.0 mL Methanol:Water (50:50) containing 2% Formic Acid.

Why: This removes hydrophobic neutrals. The acid is crucial to keep the N-oxide

protonated. Without acid, the N-oxide might neutralize and wash off in the organic solvent.

Step 5: Elution
Dry the cartridge under high vacuum for 2 minutes.

Elute: 2 x 250 µL 5% NH4OH in Methanol.

Mechanism:[1][2] The high pH (>11) deprotonates the N-oxide (and the parent drug),

breaking the ionic bond with the sorbent. The organic solvent releases the hydrophobic

backbone.

Step 6: Post-Elution Processing
Evaporate the eluate under a stream of Nitrogen at 35°C.

Warning:Do not exceed 40°C. N-oxides are thermally unstable and can reduce to the

parent amine at high temperatures, biasing results.

Reconstitute in 100 µL Mobile Phase (e.g., 90:10 Water:Acetonitrile + 0.1% Formic Acid).

Visual Workflow (Graphviz)
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Caption: Optimized Mixed-Mode Cation Exchange (MCX) workflow for Amisulpride-d5 N-
Oxide, highlighting the critical acidic organic wash step.

Validation & Quality Control
To ensure the trustworthiness of this protocol, the following parameters must be verified:

A. Matrix Effect & Phospholipid Removal
N-oxides are polar and elute early in Reverse Phase chromatography, often co-eluting with

phospholipids (Lyso-PC).

Test: Monitor phospholipid transition m/z 184 > 184 (in-source fragment) during the LC run.

Success Criteria: The MCX protocol should show >95% removal of phospholipids compared

to protein precipitation.

B. Stability (The "N-Oxide Reduction" Check)
A critical artifact in N-oxide analysis is the reduction to the parent drug (Amisulpride-d5) during

extraction or in the MS source.

QC Experiment: Spike plasma with only Amisulpride-d5 N-Oxide.

Analysis: Monitor the channel for Amisulpride-d5 (Parent).[2]

Acceptance: The parent drug signal should be < 1% of the N-oxide signal. If higher, lower the

evaporation temperature or check the purity of the standard.

C. Recovery
Target: > 80% Absolute Recovery.

Troubleshooting: If recovery is low, the N-oxide likely eluted during Wash 2. Increase the acid

concentration in Wash 2 or reduce the Methanol percentage to 30%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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